Cas no 82478-11-3 (Tert-Butyl 2-methoxy-6-methylbenzoate)

• Product Name: Tert-Butyl 2-methoxy-6-methylbenzoate
• CAS No: 82478-11-3
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 4797434
• Update Time: 2025-11-01

Tert-Butyl 2-methoxy-6-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-methoxy-6-methylbenzoate
• COC1=CC=CC(C)=C1C(=O)OC(C)(C)C
• Tert-Butyl 2-methoxy-6-methylbenzoate

• Inchi： 1S/C13H18O3/c1-9-7-6-8-10(15-5)11(9)12(14)16-13(2,3)4/h6-8H,1-5H3
• InChI Key： LCOMDDUSIAHVJW-UHFFFAOYSA-N
• SMILES： O(C(C1C(=CC=CC=1C)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5

Additional information on Tert-Butyl 2-methoxy-6-methylbenzoate

Comprehensive Guide to Tert-Butyl 2-methoxy-6-methylbenzoate (CAS No. 82478-11-3): Properties, Applications, and Market Insights

Tert-Butyl 2-methoxy-6-methylbenzoate (CAS No. 82478-11-3) is a specialized organic compound widely used in pharmaceutical and chemical synthesis. This ester derivative of benzoic acid is known for its unique structural properties, making it valuable in various industrial applications. With the increasing demand for fine chemicals in drug development and material science, understanding this compound's characteristics and uses is essential for researchers and manufacturers alike.

The chemical structure of Tert-Butyl 2-methoxy-6-methylbenzoate features a tert-butyl ester group attached to a methoxy-substituted methylbenzoate backbone. This configuration enhances its stability and solubility, making it suitable for reactions requiring controlled conditions. Recent studies highlight its role as an intermediate in synthesizing complex molecules, particularly in the pharmaceutical sector where precision and purity are critical.

One of the most searched questions about Tert-Butyl 2-methoxy-6-methylbenzoate is its application in API (Active Pharmaceutical Ingredient) synthesis. Researchers frequently explore its use in creating anti-inflammatory and antimicrobial agents, aligning with the growing interest in novel drug formulations. Additionally, its compatibility with green chemistry principles has sparked discussions about sustainable production methods, a hot topic in the chemical industry.

In material science, Tert-Butyl 2-methoxy-6-methylbenzoate serves as a building block for advanced polymers and coatings. Its ability to modify surface properties makes it valuable in developing high-performance materials for electronics and automotive applications. Industry reports suggest a rising demand for such compounds, driven by innovations in nanotechnology and renewable energy solutions.

From a market perspective, the global supply chain for Tert-Butyl 2-methoxy-6-methylbenzoate is expanding, with key manufacturers focusing on scalability and cost-efficiency. Regulatory compliance, particularly in regions like the EU and North America, remains a priority to ensure safe handling and environmental sustainability. Analytical techniques such as HPLC and GC-MS are commonly employed to verify the compound's purity, addressing quality concerns raised by end-users.

For researchers seeking reliable data on Tert-Butyl 2-methoxy-6-methylbenzoate, spectral libraries and patent databases provide valuable insights into its synthesis pathways and derivatives. The compound’s NMR and IR spectra are frequently referenced in academic publications, reflecting its significance in organic chemistry. Collaborative efforts between academia and industry continue to uncover new applications, reinforcing its relevance in modern science.

In summary, Tert-Butyl 2-methoxy-6-methylbenzoate (CAS No. 82478-11-3) exemplifies the intersection of chemistry and innovation. Its versatility in pharmaceuticals, materials, and beyond positions it as a compound of enduring interest. As technological advancements evolve, so too will the opportunities to harness its potential, making it a focal point for future research and development.